Cas no 2103426-54-4 (3-(piperidin-2-yl)oxetan-3-ol)

• Product Name: 3-(piperidin-2-yl)oxetan-3-ol
• CAS No: 2103426-54-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6409728
• PubChem ID: 165909258
• Update Time: 2025-05-25

3-(piperidin-2-yl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-2-yl)oxetan-3-ol
• EN300-3108815
• 2103426-54-4

• Inchi： 1S/C8H15NO2/c10-8(5-11-6-8)7-3-1-2-4-9-7/h7,9-10H,1-6H2
• InChI Key： CIXGQPXWANNINR-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1CCCCN1)O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(piperidin-2-yl)oxetan-3-ol

Exploring the Potential of 3-(piperidin-2-yl)oxetan-3-ol (CAS No. 2103426-54-4) in Modern Pharmaceutical Research

The compound 3-(piperidin-2-yl)oxetan-3-ol (CAS No. 2103426-54-4) has emerged as a promising candidate in pharmaceutical and medicinal chemistry due to its unique structural features. This molecule combines a piperidine ring with an oxetane scaffold, offering a versatile platform for drug discovery. Researchers are increasingly focusing on its potential applications in targeting neurological disorders, inflammation, and metabolic diseases, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the most searched questions in the field is: "What are the synthetic routes for 3-(piperidin-2-yl)oxetan-3-ol?" The synthesis typically involves multi-step organic reactions, including ring-opening and cyclization strategies. Recent advancements in flow chemistry and catalysis have improved the yield and purity of this compound, making it more accessible for preclinical studies. Its chiral center also opens doors for enantioselective synthesis, a hot topic in asymmetric catalysis.

The oxetane moiety in 3-(piperidin-2-yl)oxetan-3-ol is particularly noteworthy. Oxetanes are gaining attention as bioisosteres for carbonyl groups, enhancing metabolic stability—a key concern in drug development. This aligns with frequent searches like "How to improve drug half-life?" or "Strategies for metabolic stability optimization." The compound’s balanced lipophilicity and hydrogen-bonding capacity further make it a valuable fragment in fragment-based drug design (FBDD).

In the context of AI-driven drug discovery, 3-(piperidin-2-yl)oxetan-3-ol has been explored as a scaffold hopping candidate. Computational models predict its compatibility with various GPCR targets, addressing popular queries such as "Novel GPCR modulators 2024". Its piperidine component, a common motif in CNS drugs, also fuels interest in neurodegenerative research, particularly for Alzheimer’s disease and Parkinson’s disease therapeutics.

From a green chemistry perspective, the environmental impact of synthesizing CAS No. 2103426-54-4 is under scrutiny. Researchers are investigating solvent-free reactions and biocatalysis to reduce waste—a response to trending searches like "Sustainable synthesis of heterocycles." These efforts align with the pharmaceutical industry’s push toward green solvents and atom economy.

Another trending application of 3-(piperidin-2-yl)oxetan-3-ol lies in proteolysis-targeting chimeras (PROTACs). Its ability to serve as a linker or E3 ligase-binding moiety has sparked interest, coinciding with searches for "Next-generation PROTAC degraders." This positions the compound at the forefront of targeted protein degradation technologies.

Quality control of CAS No. 2103426-54-4 remains a critical discussion point. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, addressing common questions such as "How to characterize complex heterocycles?" Standardized protocols are being developed to meet ICH guidelines, ensuring reproducibility across labs.

Looking ahead, 3-(piperidin-2-yl)oxetan-3-ol exemplifies the convergence of medicinal chemistry and computational biology. Its exploration in polypharmacology—simultaneously modulating multiple targets—reflects the shift toward network pharmacology models. As research continues, this compound may unlock new paradigms in drug repurposing and combination therapies, answering the growing demand for multifunctional therapeutics.